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Compound of Interest

Compound Name: Tritridecanoin

Cat. No.: B053317

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tritridecanoin, with the CAS number 26536-12-9, is a triglyceride composed of a glycerol
backbone esterified with three tridecanoic acid molecules. As a saturated fatty acid triglyceride,
it possesses unique physicochemical properties that make it a compound of interest in various
scientific and industrial fields, including cosmetics, and as a research chemical. This technical
guide provides a comprehensive overview of Tritridecanoin, including its physicochemical
properties, synthesis, analytical methods, potential applications in drug delivery, and safety
information.

Physicochemical Properties

Tritridecanoin is a solid at room temperature and is characterized by its hydrophobic nature,
being insoluble in water but soluble in organic solvents.[1][2] A summary of its key
physicochemical properties is presented in the table below.
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Property Value Source(s)
CAS Number 26536-12-9 [2]
Molecular Formula C42H8006 [2]
Molecular Weight 681.08 g/mol [2]

Glycerin tritridecanoate,
Glycerol tris(tridecanoate),
Synonyms Glyceryl tri(tridecanoate),

Propane-1,2,3-triyl

tritridecanoate
Appearance Solid [2]
Melting Point 445 °C [2]
Boiling Point (Predicted) 673.9+22.0°C [3]
Density (Predicted) 0.929 £ 0.06 g/cm3 [3]
Water Solubility Insoluble

Soluble in organic solvents.
Solubility in Organic Solvents Slightly soluble in Chloroform [3]
and DMSO (with heating).

logP (Predicted) 13.8 [4]

Synthesis and Purification
Synthesis: Esterification of Glycerol

Tritridecanoin is synthesized through the esterification of glycerol with three equivalents of
tridecanoic acid. This reaction is typically acid-catalyzed.

© 2025 BenchChem. All rights reserved. 2/12 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC8811477/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8811477/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8811477/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8811477/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8811477/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8811477/
https://www.researchgate.net/publication/6034126_Purification_of_triglycerides_with_an_alumina_column
https://www.researchgate.net/publication/6034126_Purification_of_triglycerides_with_an_alumina_column
https://www.researchgate.net/publication/6034126_Purification_of_triglycerides_with_an_alumina_column
https://www.researchgate.net/publication/225439066_Purification_of_GLA-Triglycerides_from_Evening_Primrose_Oil_by_Gravimetric_Column_Chromatography
https://www.benchchem.com/product/b053317?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b053317?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Reactants Reaction Conditions

[GcheroD (Tridecanoic Acid (3 eq.)) (Acid Catalyst (e.g., p-TSA)] [Solvent (e.q., Toluene)) ( Heat )

Esterification

’/ﬁroducté\
El'ritridecanoin) [Water 3 eq.)]

Click to download full resolution via product page

Synthesis of Tritridecanoin via Esterification.

Experimental Protocol: Synthesis of Tritridecanoin

o Reaction Setup: In a round-bottom flask equipped with a Dean-Stark apparatus and a reflux
condenser, combine glycerol (1 equivalent), tridecanoic acid (3.1 equivalents), and a
catalytic amount of p-toluenesulfonic acid (p-TSA).

e Solvent Addition: Add a suitable solvent, such as toluene, to facilitate the removal of water

via azeotropic distillation.

¢ Reaction: Heat the mixture to reflux. The reaction progress can be monitored by measuring
the amount of water collected in the Dean-Stark trap.

o Work-up: Once the theoretical amount of water has been collected, cool the reaction mixture

to room temperature.

o Extraction: Dilute the mixture with an organic solvent like ethyl acetate and wash sequentially
with a saturated sodium bicarbonate solution and brine.
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» Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and
concentrate under reduced pressure to obtain the crude Tritridecanoin.

Purification

The crude product can be purified by recrystallization or column chromatography.
Experimental Protocol: Purification by Recrystallization

e Solvent Selection: Choose a solvent system in which Tritridecanoin is highly soluble at
elevated temperatures and poorly soluble at low temperatures (e.g., acetone, ethanol).

e Dissolution: Dissolve the crude product in a minimal amount of the hot solvent.

» Decolorization (Optional): If colored impurities are present, add a small amount of activated
charcoal and heat briefly.

o Hot Filtration: Quickly filter the hot solution by gravity to remove any insoluble impurities and
activated charcoal.

o Crystallization: Allow the filtrate to cool slowly to room temperature, then place it in an ice
bath to induce crystallization.

« |solation: Collect the purified crystals by vacuum filtration and wash with a small amount of
cold solvent.

e Drying: Dry the crystals under vacuum to remove any residual solvent.
Experimental Protocol: Purification by Column Chromatography
» Stationary Phase: Pack a chromatography column with silica gel.

e Mobile Phase: Choose a non-polar solvent system, such as a mixture of hexane and ethyl
acetate, as the eluent.

e Loading: Dissolve the crude product in a minimal amount of the mobile phase and load it
onto the column.
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» Elution: Elute the column with the mobile phase, gradually increasing the polarity if
necessary.

o Fraction Collection: Collect fractions and monitor by thin-layer chromatography (TLC) to
identify those containing the pure product.

o Concentration: Combine the pure fractions and evaporate the solvent under reduced
pressure to yield purified Tritridecanoin.

Analytical Methods
Spectroscopic Analysis

While specific experimental spectra for Tritridecanoin are not readily available in public
databases, its structure can be confirmed using standard spectroscopic techniques.

» Nuclear Magnetic Resonance (NMR) Spectroscopy:

o H NMR: The proton NMR spectrum is expected to show signals corresponding to the
glycerol backbone protons and the long alkyl chains of the tridecanoic acid moieties.

o 13C NMR: The carbon NMR spectrum will show characteristic signals for the carbonyl
carbons of the ester groups, the carbons of the glycerol backbone, and the carbons of the
fatty acid chains.

e Mass Spectrometry (MS): Mass spectrometry can be used to determine the molecular weight
of Tritridecanoin. In-silico fragmentation data is available on databases like PubChem.[5]

« Infrared (IR) Spectroscopy: The IR spectrum will exhibit a strong absorption band
characteristic of the C=0 stretching of the ester groups.

Chromatographic Analysis

High-performance liquid chromatography (HPLC) and gas chromatography (GC) are suitable
for the analysis of Tritridecanoin.
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Analytical Workflow for Tritridecanoin.

Experimental Protocol: HPLC Analysis

A reverse-phase HPLC method can be employed for the analysis of Tritridecanoin.[4]

e Column: A C18 column is suitable for the separation of triglycerides.

* Mobile Phase: A gradient of acetonitrile and water can be used as the mobile phase.[4]

o Sample Preparation: Dissolve the Tritridecanoin sample in a suitable organic solvent (e.qg.,
acetonitrile).
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« Injection: Inject the sample onto the HPLC system.

o Detection: An evaporative light scattering detector (ELSD) or a mass spectrometer (MS) can
be used for detection.

Experimental Protocol: Gas Chromatography (GC) Analysis

High-temperature GC is necessary for the analysis of intact triglycerides. Alternatively, the fatty
acid composition can be determined after transesterification to fatty acid methyl esters
(FAMES).

Column: A high-temperature stable capillary column is required.

« Injector and Detector Temperature: High temperatures are necessary for the injector and
detector.

o Temperature Program: A temperature-programmed method is used to elute the triglycerides.

o Sample Preparation (for intact analysis): Dissolve the sample in a suitable high-boiling
solvent.

o Sample Preparation (for FAMESs analysis): Transesterify the Tritridecanoin using a reagent
such as BFs-methanol or methanolic HCI. Extract the resulting FAMES into a non-polar
solvent like hexane.

o Detection: A flame ionization detector (FID) is commonly used.

Applications in Drug Delivery

As a lipid, Tritridecanoin has potential applications in drug delivery systems, particularly in the
formulation of solid lipid nanoparticles (SLNs) and nanostructured lipid carriers (NLCs). These
systems can enhance the solubility and bioavailability of poorly water-soluble drugs.

Experimental Protocol: Preparation of Tritridecanoin-based Solid Lipid Nanoparticles (SLNs)
by High-Shear Homogenization

» Lipid Phase Preparation: Melt the Tritridecanoin at a temperature above its melting point.
Dissolve the lipophilic drug in the molten lipid.
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e Aqueous Phase Preparation: Prepare an aqueous solution containing a surfactant (e.g.,
Poloxamer 188, Tween 80) and heat it to the same temperature as the lipid phase.

e Pre-emulsion Formation: Add the hot aqueous phase to the molten lipid phase under high-
speed stirring to form a coarse oil-in-water emulsion.

e Homogenization: Subject the pre-emulsion to high-shear homogenization or ultrasonication
to reduce the particle size to the nanometer range.

e Cooling: Cool the resulting nanoemulsion in an ice bath to allow the lipid to solidify and form
SLNs.

o Characterization: Characterize the SLNs for particle size, zeta potential, and encapsulation

efficiency.

Biological Activity and Metabolism
Metabolism

Triglycerides are metabolized in the body by lipases, which hydrolyze the ester bonds to
release glycerol and free fatty acids.[6] The resulting tridecanoic acid, an odd-chain fatty acid,
can then undergo -oxidation. Unlike even-chain fatty acids which are completely oxidized to
acetyl-CoA, the final product of odd-chain fatty acid 3-oxidation is propionyl-CoA, which can
then enter the citric acid cycle after conversion to succinyl-CoA.[7]
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General Metabolic Pathway of an Odd-Chain Triglyceride.

Signaling Pathways

There is currently no specific information available in the scientific literature detailing the direct
involvement of Tritridecanoin in specific signaling pathways. As a triglyceride, its metabolic
products (glycerol and fatty acids) can participate in various cellular processes and energy
metabolism.
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Safety and Toxicology

Based on available Material Safety Data Sheets (MSDS), Tritridecanoin is not classified as a
hazardous substance.[5][8]

Safety Information Details Source(s)

Hazard Classification Not classified as hazardous. [819]

o Not classified as an acutely
Acute Toxicity ] [8]
toxic substance.

Not expected to be a skin or
) o eye irritant. Minor irritation may
Skin and Eye Irritation ) ) [5]18]
occur in susceptible

individuals.

_ No chronic effects have been
Chronic Effects [8]
reported.

) " No carcinogenic effects have
Carcinogenicity o e [9]
een reported.

o ] No mutagenic or reproductive
Mutagenicity and Reproductive

o toxic effects have been [8]
Toxicity
reported.
Avoid contact with oxidizers.
Handling Precautions Standard laboratory safety [8]
practices should be followed.
Conclusion

Tritridecanoin is a well-defined triglyceride with established physicochemical properties. Its
synthesis and purification can be achieved through standard organic chemistry techniques.
While its primary current applications are in cosmetics and as a research chemical, its
properties as a lipid suggest potential for use in advanced drug delivery systems like solid lipid
nanoparticles. Further research is warranted to explore its specific biological activities and to
develop and characterize Tritridecanoin-based drug delivery formulations. This guide provides
a foundational resource for researchers and professionals working with this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact
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Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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